Cas no 873537-26-9 (1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl-)

• Product Name: 1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl-
• CAS No: 873537-26-9
• MF: C₁₂H₁₆FN₃O₂
• MW: 253.272746086121
• CID: 657246
• PubChem ID: 47184575
• Update Time: 2025-04-19

1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl-
• 1-(2-fluoro-4-nitrophenyl)-4-methyl-1,4-diazepane
• SCHEMBL861991
• DTXSID50677680
• 873537-26-9

• Inchi： 1S/C12H16FN3O2/c1-14-5-2-6-15(8-7-14)12-4-3-10(16(17)18)9-11(12)13/h3-4,9H,2,5-8H2,1H3
• InChI Key： YDRBUSPWSJOYPQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(C)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.12265492g/mol
• Monoisotopic Mass: 253.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų